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Compound of Interest

Compound Name: Ethyl valerate

Cat. No.: B1222032

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the structural elucidation of ethyl valerate using
1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy. It includes comprehensive
data tables, step-by-step experimental procedures for sample preparation and spectral
acquisition, and a full analysis of the resulting spectra. This guide is intended to serve as a
practical resource for researchers in organic chemistry, quality control, and drug development
for the unambiguous identification and characterization of ethyl valerate and similar small
molecules.

Introduction

Ethyl valerate, also known as ethyl pentanoate, is a fatty acid ethyl ester with the chemical
formula C7H1402. It is characterized by a fruity odor and is commonly used as a flavoring and
fragrance agent. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical
technique that provides detailed information about the molecular structure of a compound. By
analyzing the 1H and 13C NMR spectra, it is possible to confirm the identity and purity of ethyl
valerate by observing the chemical shifts, multiplicities, and integrations of the different nuclei
within the molecule.

Molecular Structure and NMR Assignments
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The structure of ethyl valerate consists of a five-carbon valerate chain attached to an ethyl
group via an ester linkage. The distinct chemical environments of the protons and carbons in

the molecule give rise to a unique NMR fingerprint. The IUPAC name for this compound is ethyl
pentanoate[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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